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Direct analysis and profiling of a complex endotoxin without any prior purification or sample treatment techniques using chitosan nanomagnets coupled with MALDI-MS techniques has been demonstrated. Surface modified magnetic nanoparticles such as Fe3O4 and CuFeO2 with chitosan were synthesized and characterized by using UV, TEM, and FTIR. Endotoxin (lipopolysaccharides (LPS)) was spiked into human urine and recovery enabled using chitosan nanomagnets. For the first time, the use of CuFeO2@chitosan and Fe3O4@chitosan nanomagnets for affinity based separation and enrichment of trace levels of endotoxin and direct detection using MALDI-MS has been successfully achieved. The chitosan nanomagnet based recovery of endotoxin from urine samples showed a high degree of sensitivity compared to the conventional MALDI-MS analysis, where the lowest detectable endotoxin concentration was 30 mg mL−1 (0.15 mg, 5 μL). The Fe3O4@chitosan nanomagnet approach has 67 times higher sensitivity at 450 μg mL−1 (2.25 μg, 5 μL) compared to the direct MALDI-MS analysis. However, CuFeO2@chitosan nanomagnets appeared to be more effective than Fe3O4@chitosan nanomagnets (about 4 times) and 250 times more sensitive for separation at 120 μg mL−1 (0.6 μg, 5 μL) and detection of endotoxin from urine. The current approach proposes a novel MALDI-MS platform using the chitosan nanomagnets for extraction/detection of endotoxin from clinical samples such as human urine which can be further applied for biomedicine/clinical application for rapid, sensitive, direct and effective detection for bacterial infections.

Chitosan-based guided tissue regeneration (GTR) membranes are extensively used in orthopedic/stomatological regenerative medicine since chitosan shares many chemical and structural similarities with glycosaminoglycans (GAGs) in the extracellular matrix. However, the available chitosan-based GTR membranes mostly lack topological features of natural tissues, resulting in unsatisfactory biocompatibility. To address this limitation, we developed a novel biologically-inspired asymmetric topological chitosan (ATCS) membrane supported by a nanoporous anodic aluminum oxide (AAO) template. We, thereafter, investigated the mechanical properties, degradation, and cytocompatibility of the ATCS membranes and compared them with those of the symmetric chitosan (SyCS) membranes, produced with a smooth Al template. The asymmetric topological structure significantly increased the tensile strength but decreased the extent of degradation of the ATCS membranes compared to those of SyCS. In the in vitro studies, the ATCS membranes outperformed the SyCS membranes in cytocompatibility due to their cell-like features. In addition to the ATCS membranes, the ethylene vinyl acetate (EVA) membranes with a similar cell-like structure were successfully fabricated using the AAO template to verify the universality of the AAO template-assisted technique. Accordingly, the AAO template-assisted strategy, defined in this study, is an innovative, universal, and facile way to fabricate polymeric asymmetric membranes with cell-like features. The bioengineered ATCS membranes with tunable degradability, prominent mechanical properties and biocompatibility are promising candidates for orthopedic healthcare applications.

Co-culture of chondrocytes and mesenchymal stem cells (MSCs) represents an effective way to stimulate the chondrogenesis of MSCs and reduce hypertrophy, but the limited donor site supply and the requirement of two-stage operations are among the major barriers of using autologous chondrocytes in clinical settings. With recent evidence indicating that the chondrogenic effects of the above co-culture mainly lied on the paracrine secretion, and that cell membranes also played crucial roles during the chondrocyte-MSC interaction, we fabricated a multifunctional design of “artificial chondrocytes”, which consist of chondrocyte secretome enriched PLGA microparticles with the encapsulation of chondrocytes’ membrane fragments. The artificial chondrocytes had shown a similar diameter and surface electrical charge to natural chondrocytes, with the preserved key chondrocyte membrane surface proteins and sustainedly released chondrogenic cytokines from the chondrocyte secretome to extend their effects in vivo. Consequently, the co-culture studies of artificial chondrocytes and bone marrow MSCs had shown the beneficial effects from both chondrocyte secretome and membrane fragments, which also synergistically facilitated the cell proliferation, chondrogenic gene expression, cartilaginous matrix production, and reduced phenotypic hypertrophy in vitro and in vivo. Together, this study has successfully developed the proof-of-concept design of “artificial chondrocytes”, which could potentially conquer many major barriers of using natural chondrocytes and provided a novel synthetic-cell approach to current therapeutical strategies towards the functional regeneration of articular cartilage.

A graphical abstract is available for this content

A graphical abstract is available for this content

Water-responsive shape-memory materials, especially cellulose nanofibers (CNF)–polymer composite materials, have been rapidly developed in recent years for designing new generation water-responsive sensors, actuators, biomedical devices, etc. However, achieving fast-responsivity is still a challenge. Herein, by simply incorporating CNF into a thermoplastic elastomer polyurethane (PU) matrix, we report a material, namely, PU/CNF nanocomposite, which has a good shape memory effect (SME) and fast responsivity. The effects of the CNF content on water absorption, shape memory behavior and mechanical properties of the composites are studied, and it can be found that when the CNF content reaches 30%, materials with good SME, such as high shape fixing and shape recovery ratio (higher than 90%) and fast responsivity (less than 1 min), can be obtained. The excellent SME can be ascribed to the combined effect of the good elastic recovery property of the PU matrix, high modulus of CNF and the rapid water uptake behavior of PU/CNF, based on which a rigid CNF percolation network in the elastomeric PU can be formed/destroyed by the desorption/absorption of water molecules repeatedly. Finally, based on the excellent rapid water-triggered shape memory performance, we also demonstrate some applications of the material, for example, as a “mechanical hand” to grasp solid objects in water and as a smart sealing film to build a controllable release system.

Pre-formed Massart magnetite (Fe3O4) nanoparticles (NPs) have been successfully modified by positively charged lanthanide Ce(III/IV) cations/[CeLn]3/4+ complexes by using a strong mono-electronic Ceric Ammonium Nitrate oxidant (CAN) as a Ce donor. The doping process is promoted by high-power ultrasonic irradiation. The reaction has been statistically optimized by Design of Experiments (DoE, MINITAB® 16 DoE software) to afford globally optimized magnetically responsive ultra-small 6.61 ± 2.04 nm-sized CANDOE–γ-Fe2O3 NPs that are highly positively charged (ξ potential: +45.7 mV). This innovative inorganic DoE-optimized NP surface modification by [CeLn]3/4+ complexes enables an effective “fully inorganic-type” coordination attachment of a branched poly-cationic 25 kDa b-PEI25 polymer for siRNA loading and gene silencing. This innovative NP platform technology paves an efficient way for the successful development of a wide range of biomedicine and diagnostic-related applications.

Detection of vaccine (adjuvant and antigen) is crucial for the fundamental studies of immunotherapy. In this work, the catechol-containing glycopolymer obtained by sunlight-induced RAFT polymerization was first designed to generate glycoadjuvant@AuNPs. Then, a simple and general self-assembled technique, catechol-driven self-assembly (CDSA), was developed to fabricate AuNP-based glycoadjuvant patterns, regardless of the size, shape and synthetic method of AuNPs. More importantly, highly ordered glycoadjuvant patterns could be easily formed by catechol-driven self-assembly under confinement, which exhibit a higher SERS signal amplification ability for the detection of carbohydrates (glycoadjuvant).

Since the papyri, cellulose has played a significant role in human culture, especially as paper. Nowadays, this ancient product has found new scientific applications in the expanding sector of paper-based technology. Among paper-based devices, paper-based biosensors raise a special interest. The high selectivity of biomolecules for target analytes makes these sensors efficient. Moreover, simple paper-based detection devices do not require hardware or specific technical skill. They are inexpensive, rapid, user-friendly and therefore highly promising for providing resource-limited settings with point-of-care diagnostics. The immobilization of biomolecules onto cellulose is a key step in the development of these sensing devices. Following an overview of cellulose structural features and physicochemical properties, this article reviews current techniques for the immobilization of biomolecules on paper membranes. These procedures are categorized into physical, biological and chemical approaches. There is no universal method for biomolecule immobilization. Thus, for a given paper-based biochip, each strategy can be considered.